molecular formula C13H18BrNO B1636514 4-bromo-N,N-dipropylbenzamide

4-bromo-N,N-dipropylbenzamide

Cat. No.: B1636514
M. Wt: 284.19 g/mol
InChI Key: QOICZLJBFSFEIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-N,N-dipropylbenzamide (C₁₃H₁₇BrNO) is a benzamide derivative featuring a bromine substituent at the para position of the aromatic ring and two n-propyl groups attached to the nitrogen atom. Its synthesis typically involves reacting 4-bromobenzoyl chloride with di-n-propylamine under reflux conditions .

Properties

Molecular Formula

C13H18BrNO

Molecular Weight

284.19 g/mol

IUPAC Name

4-bromo-N,N-dipropylbenzamide

InChI

InChI=1S/C13H18BrNO/c1-3-9-15(10-4-2)13(16)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10H2,1-2H3

InChI Key

QOICZLJBFSFEIC-UHFFFAOYSA-N

SMILES

CCCN(CCC)C(=O)C1=CC=C(C=C1)Br

Canonical SMILES

CCCN(CCC)C(=O)C1=CC=C(C=C1)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogues

Alkyl Chain Variations

4-Bromo-N,N-dimethylbenzamide (CAS 18469-37-9)
  • Structure : Replaces propyl groups with methyl groups.
  • Impact: Reduced steric hindrance and lower molecular weight (C₁₀H₁₂BrNO) compared to the dipropyl variant. This enhances solubility in polar solvents but may decrease stability in hydrophobic environments .
4-Bromo-N,N-diisopropylbenzamide (CAS 346708-50-7)
  • Structure : Branched isopropyl groups instead of linear propyl.
  • Impact : Increased steric hindrance alters crystal packing and reduces reactivity in nucleophilic substitution reactions. This branching may also affect binding affinity in biological systems .
4-Bromo-N-propylbenzamide (CAS 223557-19-5)
  • Structure : Single n-propyl group on nitrogen.
  • Impact : The absence of a second alkyl group reduces lipophilicity and may lower melting points compared to the dipropyl analogue. This structural simplicity can enhance synthetic accessibility .

Substituent Variations on the Aromatic Ring

4-Methoxy-N,N-dipropylbenzamide
  • Structure : Methoxy (-OCH₃) replaces bromine.
  • Impact : The electron-donating methoxy group increases electron density on the aromatic ring, altering reactivity in electrophilic substitution reactions. This substitution also shifts NMR signals (e.g., 13C NMR δ ~55 ppm for methoxy carbon) .
4-Bromo-N-(2-nitrophenyl)benzamide
  • Structure: Introduces a nitro group (-NO₂) on the adjacent phenyl ring.
4-Amino-N,N-dipropylbenzamide (CAS 79868-19-2)
  • Structure: Amino (-NH₂) replaces bromine.
  • Impact: The amino group increases solubility in aqueous media and enables participation in hydrogen bonding, which influences crystal packing and biological activity .

Thiourea Analogues

4-Bromo-N-(di-n-propylcarbamothioyl)benzamide
  • Structure : Thiourea (-NHC(S)NR₂) replaces the amide group.
  • Impact : The thiocarbonyl group (C=S) increases planarity and strengthens hydrogen-bonding interactions, leading to dimer formation in crystal structures. Bond lengths (e.g., C=S: ~1.68 Å vs. C=O: ~1.22 Å in amides) differ significantly, affecting electronic properties .
1-(4-Chlorobenzoyl)-3-(2,4,6-trichlorophenyl)thiourea
  • Structure : Multiple chloro substituents and a trichlorophenyl group.
  • Impact: Enhanced halogen bonding and increased molecular weight (C₁₄H₇Cl₄N₂OS) improve thermal stability but reduce solubility in nonpolar solvents .

Physicochemical and Pharmacological Properties

Crystallography and Hydrogen Bonding

  • 4-Bromo-N,N-dipropylbenzamide: Forms centrosymmetric dimers via N–H⋯S hydrogen bonds (e.g., N⋯S distance: ~3.35 Å). This contrasts with non-thiourea analogues like 4-bromo-N,N-dimethylbenzamide, which lack such interactions .
  • 4-Bromo-2-fluoro-N,N-dimethylbenzamide: Fluorine’s electronegativity introduces dipole-dipole interactions, reducing melting points compared to non-fluorinated analogues .

Pharmacological Potential

  • 4-Chloro-N,N-dipropylbenzamide : Acts as a TRPA1 receptor agonist, suggesting that halogen type (Cl vs. Br) and alkyl chain length influence receptor binding. Bromine’s larger size may enhance steric effects but reduce metabolic stability .
  • 4-Amino-N,N-dipropylbenzamide: The amino group’s basicity makes it a candidate for prodrug development, though bromine’s electronegativity in the parent compound may limit such applications .

Data Tables

Table 1: Structural Comparison of Key Analogues

Compound Molecular Formula Substituents Key Properties
4-Bromo-N,N-dipropylbenzamide C₁₃H₁₇BrNO Br, N(N-Pr₂) Forms hydrogen-bonded dimers
4-Bromo-N,N-dimethylbenzamide C₁₀H₁₂BrNO Br, N(Me₂) Higher solubility in DMSO
4-Methoxy-N,N-dipropylbenzamide C₁₄H₂₁NO₂ OMe, N(N-Pr₂) 13C NMR δ 55 (OCH₃)
4-Amino-N,N-dipropylbenzamide C₁₃H₂₀N₂O NH₂, N(N-Pr₂) Enhanced hydrogen bonding

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.